Ethyl 2-pyridin-2-yl-1,3-thiazole-5-carboxylate

• CAS No.: 886370-79-2
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28
• IUPAC Name: ethyl 2-pyridin-2-yl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C11H10N2O2S/c1-2-15-11(14)9-7-13-10(16-9)8-5-3-4-6-12-8/h3-7H,2H2,1H3
• InChI Key: ICDLTTIWSRKQSG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=C(S1)C2=CC=CC=N2

Description

Ethyl 2-pyridin-2-yl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of bromo(pyridine-2-yl)zinc (0.5 M in THF, 1.27 mL), ethyl 2-bromo-1,3-thiazole-5-carboxylate (0.063 mL, 0.42 mmol) and tetrakis(triphenylphosphine)palladium(0) (0.02 g, 0.02 mmol) in 1,4-dioxane (3 mL) and water (0.03 mL) was subjected to MWI at 120° C. for 10 min. The reaction mixture was diluted with water and extracted with EtOAc. The organic solutions were combined, dried over Na2SO4, filtered, and concentrated to give ethyl 2-pyridin-2-yl-1,3-thiazole-5-carboxylate (0.12 g) which was used without further purification. LCMS: (FA) ES+ 235.